Cas no 500214-38-0 ([1,3]Dioxolo[4,5-g]cinnoline, 4-chloro-)

• Product Name: [1,3]Dioxolo[4,5-g]cinnoline, 4-chloro-
• CAS No: 500214-38-0
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• CID: 1544724
• Update Time: 2024-08-24

[1,3]Dioxolo[4,5-g]cinnoline, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,3]Dioxolo[4,5-g]cinnoline, 4-chloro-
• 4-chloro-[1,3]dioxolo[4,5-g]cinnoline

• Inchi： 1S/C9H5ClN2O2/c10-6-3-11-12-7-2-9-8(1-5(6)7)13-4-14-9/h1-3H,4H2
• InChI Key： VPQMWSVKDUFHTK-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C3OCOC3=C2)=C(Cl)C=N1

Computed Properties

• Exact Mass: 208.00405

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 253.9±40.0 °C(Predicted)
• PSA: 44.24
• pka: 0.41±0.20(Predicted)